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Compound of Interest

Compound Name: Ketac Cem Radiopaque

Cat. No.: B1179176

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the in vitro assessment of microleakage
of Ketac™ Cem Radiopaque, a glass ionomer luting cement, using the dye penetration
method. This method is a widely used technique to evaluate the sealing ability of dental

restorative materials.

Data Presentation: Microleakage of Glass lonomer
Cements

The following tables summarize quantitative data on microleakage of various glass ionomer
cements from different studies. This comparative data provides context for evaluating the
performance of Ketac™ Cem Radiopaque.

Table 1: Mean Microleakage Scores of Various Tooth-Colored Restorative Materials
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Restorative Material Group Mean Microleakage Score

Standard Deviation

Nano-filled Resin-Modified

Glass lonomer (RMGI) 1.05[1](2] +0-21[1[2]
Cention N 1.84[1][2] +0.14[1][2]
Nanocomposite Resin 3.10[1][2] + 0.03[1][2]

Table 2: Apical Leakage of Different Root Canal Sealers

Mean Apical Leakage
Root Canal Sealer

Mean Absorbance Values

(mm3) (Dye Extraction)
Ketac™-Endo 7.20x10~* 620
MetaSeal 5.25x 104 410
AH Plus JET 452 x104 213

Table 3: Microleakage Scores of Different Glass lonomer-Based Materials in Primary Teeth

Restorative Material Group Mean Microleakage Ratio

Higher mean value (non-significant vs. Group B)

Ketac™ Molar

[3]
) Lower mean value (non-significant vs. Group A)
Photac™ Fil
[3]
Dyract® XP Significantly smaller area[3]

Experimental Protocols

This section outlines a detailed methodology for assessing the microleakage of Ketac™ Cem

Radiopaque.

Specimen Preparation
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» Tooth Selection: Select sound, non-carious human or bovine teeth (e.g., molars or
premolars) that have been extracted for reasons other than this study.[1]

» Cleaning and Storage: Clean the teeth of any soft tissue debris, calculus, and stains using a
dental scaler and pumice slurry. Store the cleaned teeth in distilled water or a 0.9% saline
solution at room temperature to prevent dehydration.[1]

Cavity Preparation

» Cavity Design: Prepare standardized Class V cavities on the buccal or lingual surfaces of the
teeth. A typical dimension for these cavities is 3 mm mesio-distally, 2 mm occluso-gingivally,
and 2 mm in depth.

e Instrumentation: Use a high-speed air turbine handpiece with a diamond bur under constant
water cooling to prepare the cavities. Utilize a new bur for every five preparations to ensure
consistency.

Restorative Procedure

o Cavity Conditioning: Apply a dentin conditioner (e.g., 10% polyacrylic acid) to the cavity
preparation for 10-15 seconds, rinse thoroughly with water, and gently dry with a cotton
pellet, leaving the surface moist.[4]

o Mixing of Ketac™ Cem Radiopaque: Mix the Ketac™ Cem Radiopaque powder and liquid
according to the manufacturer's instructions to achieve a homogenous consistency.

o Placement of Cement: Immediately place the mixed cement into the prepared cavity,
ensuring complete adaptation to the cavity walls. Use a suitable instrument to shape and
contour the restoration.

o Setting: Allow the cement to set according to the manufacturer's specified time at room
temperature and humidity.

« Finishing and Polishing: After the final set, finish and polish the restoration using appropriate
dental finishing strips and polishing discs.

Thermocycling
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e Purpose: To simulate the temperature changes in the oral environment, which can challenge
the marginal seal of the restoration.

e Procedure: Subject the restored teeth to thermocycling for a specified number of cycles (e.qg.,
100 to 2000 cycles) in water baths of contrasting temperatures, typically 5°C and 55°C.[1][3]
[5] The dwell time in each bath is usually 30 seconds.[5]

Dye Penetration

e Specimen Sealing: Coat the entire surface of each tooth with two layers of nail varnish,
except for the restoration and a 1 mm margin around it.[1][2] This ensures that dye
penetration occurs only at the tooth-restoration interface.

e Dye Immersion: Immerse the teeth in a 0.5% basic fuchsin dye solution for 24 hours at 37°C.
[2][3] Other dyes like 2% methylene blue can also be used.

e Rinsing: After immersion, remove the teeth from the dye solution and rinse them thoroughly
under running water to remove excess dye from the surface.

Sectioning and Evaluation

e Sectioning: Section each tooth longitudinally through the center of the restoration using a
slow-speed diamond saw under water cooling.

» Microscopic Examination: Examine the sectioned surfaces under a stereomicroscope at a
magnification of 20x to 40x to assess the extent of dye penetration along the tooth-
restoration interface.[2][4]

e Scoring: Score the degree of microleakage using a standardized scoring system.

Table 4: Dye Penetration Scoring Criteria
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Score Description of Dye Penetration

0 No evidence of dye penetration.[4]

1 Dye penetration up to one-third of the cavity
depth.

) Dye penetration up to two-thirds of the cavity
depth.

3 Dye penetration to the full depth of the cavity
wall.

4 Dye penetration into the axial or pulpal wall.

Mandatory Visualizations

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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